Cas no 91804-56-7 (5-PhenylbenzoDthiazole)

5-PhenylbenzoDthiazole structure
5-PhenylbenzoDthiazole structure
Product Name:5-PhenylbenzoDthiazole
CAS No:91804-56-7
MF:C13H9NS
MW:211.282261610031
MDL:MFCD02947235
CID:1023243
PubChem ID:20398538
Update Time:2025-04-20

5-PhenylbenzoDthiazole Chemical and Physical Properties

Names and Identifiers

    • 5-Phenylbenzo[d]thiazole
    • 5-Phenyl-1,3-benzothiazole
    • Benzothiazole, 5-phenyl- (7CI)
    • 5-Phenyl-benzothiazole
    • AM86151
    • SCHEMBL927048
    • 5-phenylbenzothiazole
    • AKOS016006310
    • A860223
    • DTXSID30606751
    • MFCD02947235
    • 91804-56-7
    • Benzothiazole, 5-phenyl-
    • CS-0319110
    • F17826
    • SB39916
    • AK-105/40690219
    • 5-PhenylbenzoDthiazole
    • MDL: MFCD02947235
    • Inchi: 1S/C13H9NS/c1-2-4-10(5-3-1)11-6-7-13-12(8-11)14-9-15-13/h1-9H
    • InChI Key: AAKPXIJKSNGOCO-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=CC(=C2)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 211.04557046g/mol
  • Monoisotopic Mass: 211.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 41.1Ų

5-PhenylbenzoDthiazole Pricemore >>

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